2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole

• IUPAC Name: (2,4-dimethoxyphenyl)-(1-methylbenzimidazol-2-yl)diazene
• InChI: InChI=1S/C16H16N4O2/c1-20-14-7-5-4-6-12(14)17-16(20)19-18-13-9-8-11(21-2)10-15(13)22-3/h4-10H,1-3H3
• InChI Key: SNPWEWWMWOEGSW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1N=NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C16H16N4O2
• DSSTOX Substance ID: DTXSID10385971
• Molecular Weight: 296.32 g/mol
• CAS RN: 51652-59-6

Description

2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole, also known as DIMBOA, is a natural compound found in various plants, including maize, wheat, and rye. It belongs to the class of benzoxazinoids, which are secondary metabolites produced by plants as a defense mechanism against herbivores and pathogens. DIMBOA has been the subject of extensive scientific research due to its potential applications in various fields, including agriculture, medicine, and biotechnology.

Mechanism of Action

The mechanism of action of 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole involves its interaction with various biological molecules, including enzymes and proteins. 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole has been shown to inhibit the activity of various enzymes, including proteases and lipases, which are involved in the breakdown of proteins and lipids. Additionally, 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole has been shown to interact with various proteins, including transcription factors and receptors, which are involved in various cellular processes, including gene expression and cell signaling.
Biochemical and Physiological Effects:
2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole has been shown to have various biochemical and physiological effects on living organisms. In plants, 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole has been shown to have antifungal and antibacterial properties, making it a potential natural alternative to synthetic pesticides. Additionally, 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole has been shown to induce the production of various secondary metabolites, including benzoxazinoids and phytohormones, which are involved in various plant defense mechanisms. In animals, 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole has been shown to have anticancer and anti-inflammatory properties, making it a potential candidate for cancer treatment and the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole in lab experiments include its natural origin, its availability in various plant sources, and its potential applications in various fields, including agriculture, medicine, and biotechnology. However, there are also limitations to using 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole in lab experiments, including its potential toxicity to living organisms, its variable concentration in plant sources, and its potential interference with other compounds in the experimental system.

Future Directions

There are various future directions for research on 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole, including the identification of its biosynthetic pathway in plants, the development of natural alternatives to synthetic pesticides using 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole, the development of anticancer drugs based on 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole derivatives, and the exploration of its potential applications in biotechnology, including the synthesis of various compounds. Additionally, further research is needed to understand the mechanism of action of 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole and its potential interactions with other biological molecules.

Synthesis Methods

The synthesis of 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole can be achieved through various methods, including chemical synthesis and biosynthesis. Chemical synthesis involves the use of chemical reactions to produce the compound, while biosynthesis involves the use of living organisms, such as bacteria and fungi, to produce the compound. The most common method of synthesizing 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole is through the biosynthesis pathway in plants.

Scientific Research Applications

2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole has been the subject of extensive scientific research due to its potential applications in various fields. In agriculture, 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole has been shown to have antifungal and antibacterial properties, making it a potential natural alternative to synthetic pesticides. In medicine, 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole has been shown to have anticancer properties, making it a potential candidate for cancer treatment. In biotechnology, 2-[(2,4-dimethoxyphenyl)diazenyl]-1-methyl-1H-benzimidazole has been used as a precursor for the synthesis of various compounds, including benzoxazinoid derivatives and indole glucosinolates.